Cas no 937655-04-4 (ethyl[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]amine)

• Product Name: ethyl[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]amine
• CAS No: 937655-04-4
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 820168
• PubChem ID: 16494780
• Update Time: 2025-04-19

ethyl[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• Ethyl-(1-methyl-1H-benzoimidazol-2-ylmethyl)amine
• 1-(1H-benzimidazol-2-yl)-N-ethylethanamine
• Ethyl-(1-methyl-1H-benzoimidazol-2-ylmethyl)-amine
• N-((1-Methyl-1H-benzo[d]imidazol-2-yl)methyl)ethanamine
• ethyl[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]amine
• 937655-04-4
• N-[(1-methylbenzimidazol-2-yl)methyl]ethanamine
• 1244949-04-9
• SCHEMBL13972841
• AKOS000320673

• Inchi： 1S/C11H15N3/c1-3-12-8-11-13-9-6-4-5-7-10(9)14(11)2/h4-7,12H,3,8H2,1-2H3
• InChI Key： GVEPEGPDPYJRLB-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2N=C1CNCC

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.8Ų